Cas no 1807298-84-5 (3-Cyano-5-ethyl-4-hydroxyphenylacetic acid)

• Product Name: 3-Cyano-5-ethyl-4-hydroxyphenylacetic acid
• CAS No: 1807298-84-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010690
• Update Time: 2025-10-25

3-Cyano-5-ethyl-4-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-ethyl-4-hydroxyphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-2-8-3-7(5-10(13)14)4-9(6-12)11(8)15/h3-4,15H,2,5H2,1H3,(H,13,14)
• InChI Key： LMRGBBBRNJKZAF-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=C(CC(=O)O)C=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.1
• Topological Polar Surface Area: 81.3

Additional information on 3-Cyano-5-ethyl-4-hydroxyphenylacetic acid

Comprehensive Overview of 3-Cyano-5-ethyl-4-hydroxyphenylacetic acid (CAS No. 1807298-84-5)

3-Cyano-5-ethyl-4-hydroxyphenylacetic acid (CAS No. 1807298-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1807298-84-5, features a cyano group, an ethyl substituent, and a hydroxyl group attached to a phenylacetic acid backbone. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for 3-Cyano-5-ethyl-4-hydroxyphenylacetic acid has surged, driven by its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in targeting metabolic disorders and inflammatory diseases. The compound's cyano functionality enhances its reactivity, enabling it to participate in diverse chemical transformations, such as nucleophilic additions and cyclizations, which are critical for creating complex pharmacophores.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-Cyano-5-ethyl-4-hydroxyphenylacetic acid?" The synthesis typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nitration, and hydrolysis, to introduce the ethyl, cyano, and hydroxyl groups at specific positions on the phenyl ring. Advanced techniques like HPLC purification and NMR characterization are employed to ensure high purity and structural confirmation, meeting the stringent requirements of pharmaceutical-grade materials.

Another hot topic in the scientific community is the compound's potential as a precursor for fluorescent probes. Its hydroxyphenylacetic acid moiety can be modified to create derivatives with tunable emission properties, useful in bioimaging and diagnostic assays. This aligns with the growing trend of theranostic agents, which combine therapeutic and diagnostic functions—a field that has seen exponential growth due to advancements in personalized medicine.

From an industrial perspective, CAS No. 1807298-84-5 is often discussed in the context of scale-up challenges and green chemistry. Optimizing its production to minimize waste and energy consumption is a priority, reflecting broader sustainability goals in chemical manufacturing. Researchers are exploring catalytic methods and solvent-free reactions to improve the atom economy of its synthesis, addressing environmental concerns while maintaining cost-effectiveness.

In summary, 3-Cyano-5-ethyl-4-hydroxyphenylacetic acid (CAS No. 1807298-84-5) represents a versatile and high-value chemical entity with broad applications in drug development, diagnostics, and materials science. Its unique structural features and reactivity profile continue to inspire innovative research, making it a compound of enduring interest in both academic and industrial settings.